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Compound of Interest

Compound Name:
3-Formyl-4-methoxyphenylboronic

acid

Cat. No.: B055659 Get Quote

Essential Safety and Handling Guide for 3-
Formyl-4-methoxyphenylboronic acid
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized chemical reagents is paramount. This guide provides essential, immediate safety

and logistical information for the operational use and disposal of 3-Formyl-4-
methoxyphenylboronic acid.

Chemical Profile:

Property Value

Chemical Name 3-Formyl-4-methoxyphenylboronic acid

CAS Number 121124-97-8

Molecular Formula C8H9BO4

Appearance Off-white powder[1]

Melting Point 214-217 °C[1][2]
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Hazard Identification and Personal Protective
Equipment (PPE)
Proper PPE is the first line of defense against potential exposure. The following table

summarizes the required PPE for handling 3-Formyl-4-methoxyphenylboronic acid.

Protection Type Recommended Equipment Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[2][3][4][5]

To protect against splashes

and dust, which can cause

serious eye irritation.[6][7][8]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[3][4][6][9]

To prevent skin contact, which

can cause irritation.[6][7]

Body Protection

Laboratory coat. A chemical-

resistant apron is

recommended for larger

quantities.[6][9]

To protect the skin from

accidental spills.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used if

dust or aerosols are

generated.[2][3][5][6]

To prevent irritation of the

respiratory tract.[6][7][8]

Operational and Handling Plan
Safe handling practices are critical to minimizing risk in the laboratory.

Engineering Controls:

Always handle this compound in a well-ventilated area, preferably within a certified chemical

fume hood.[6][10]

Ensure that eyewash stations and safety showers are readily accessible.[6]
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Handling Procedures:

Before handling, ensure all required PPE is donned correctly.[9]

Avoid the formation of dust and aerosols.[3][10]

Use non-sparking tools to prevent ignition.[3]

Wash hands thoroughly with soap and water after handling and before breaks.[6]

Do not eat, drink, or smoke in the laboratory.[6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8]

Keep the container away from heat and sources of ignition.[7]

Spill and Disposal Plan
In the event of a spill or for routine disposal, follow these procedures to ensure safety and

environmental compliance.

Spill Response:

Evacuate: Evacuate personnel from the immediate spill area.[3]

Ventilate: Ensure the area is well-ventilated.[10]

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the spill. Avoid raising dust.[6][7]

Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container

for hazardous waste disposal.[6][7][8]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

[6]

Report: Report the spill to the appropriate safety personnel.[6]
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Waste Disposal:

Dispose of contents and containers in accordance with local, regional, and national

hazardous waste regulations.[7][10][11]

Do not empty into drains or release into the environment.[7][10]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 3-Formyl-4-
methoxyphenylboronic acid in a laboratory setting.
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Caption: Workflow for handling 3-Formyl-4-methoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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